C.I. Acid yellow 49
C.I. Acid yellow 49
Brand Name:
Vulcanchem
CAS No.:
12239-15-5
VCID:
VC0082540
InChI:
InChI=1S/C16H13Cl2N5O3S/c1-9-15(16(19)23(22-9)10-5-3-2-4-6-10)21-20-13-7-12(18)14(8-11(13)17)27(24,25)26/h2-8H,19H2,1H3,(H,24,25,26)
SMILES:
CC1=NN(C(=C1N=NC2=CC(=C(C=C2Cl)S(=O)(=O)O)Cl)N)C3=CC=CC=C3
Molecular Formula:
C16H13Cl2N5O3S
Molecular Weight:
426.3 g/mol
C.I. Acid yellow 49
CAS No.: 12239-15-5
Main Products
VCID: VC0082540
Molecular Formula: C16H13Cl2N5O3S
Molecular Weight: 426.3 g/mol
| CAS No. | 12239-15-5 |
|---|---|
| Product Name | C.I. Acid yellow 49 |
| Molecular Formula | C16H13Cl2N5O3S |
| Molecular Weight | 426.3 g/mol |
| IUPAC Name | 4-[(5-amino-3-methyl-1-phenylpyrazol-4-yl)diazenyl]-2,5-dichlorobenzenesulfonic acid |
| Standard InChI | InChI=1S/C16H13Cl2N5O3S/c1-9-15(16(19)23(22-9)10-5-3-2-4-6-10)21-20-13-7-12(18)14(8-11(13)17)27(24,25)26/h2-8H,19H2,1H3,(H,24,25,26) |
| Standard InChIKey | QHVBDWZOQBMLLW-UHFFFAOYSA-N |
| SMILES | CC1=NN(C(=C1N=NC2=CC(=C(C=C2Cl)S(=O)(=O)O)Cl)N)C3=CC=CC=C3 |
| Canonical SMILES | CC1=NN(C(=C1N=NC2=CC(=C(C=C2Cl)S(=O)(=O)O)Cl)N)C3=CC=CC=C3 |
| PubChem Compound | 25537 |
| Last Modified | Nov 11 2021 |
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